Cas no 2248394-10-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1lambda6-thiolane-3-sulfonamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1lambda6-thiolane-3-sulfonamido)acetate
• CAS No: 2248394-10-5
• MF: C₁₄H₁₄N₂O₈S₂
• MW: 402.399561405182
• CID: 5867751
• PubChem ID: 165975650
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1lambda6-thiolane-3-sulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248394-10-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1lambda6-thiolane-3-sulfonamido)acetate
• EN300-6519176

• Inchi： 1S/C14H14N2O8S2/c17-12(7-15-26(22,23)9-5-6-25(20,21)8-9)24-16-13(18)10-3-1-2-4-11(10)14(16)19/h1-4,9,15H,5-8H2
• InChI Key： HKMJHUZURZOPSD-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)S(NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 402.01915776g/mol
• Monoisotopic Mass: 402.01915776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 161Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1lambda6-thiolane-3-sulfonamido)acetate

Compound CAS No. 2248394-10-5: A Comprehensive Overview

The compound with CAS No. 2248394-10-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1,1-dioxo-1λ6-thiolane-3-sulfonamido)acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines elements of isoindole derivatives and sulfonamide groups, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent in therapeutic interventions. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, which are critical in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives exhibit potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores the compound's potential as a lead molecule in anticancer drug development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the isoindole ring system and the subsequent introduction of the sulfonamide group via nucleophilic substitution reactions. The use of environmentally friendly reagents and catalytic systems has been explored to enhance the sustainability of the synthesis process. These advancements not only improve yield but also align with current trends toward green chemistry practices.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have revealed that the thiolane ring within the molecule plays a crucial role in stabilizing its conformation, thereby influencing its bioavailability and pharmacokinetic properties. Such insights are vital for optimizing drug delivery systems and enhancing therapeutic efficacy.

From an applications perspective, this compound has shown promise in areas beyond pharmacology. For example, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Additionally, its photochemical properties have been studied for potential applications in optoelectronic materials.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to explore its versatility further. By introducing additional functional groups or modifying existing ones, scientists aim to unlock new functionalities and applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical settings.

In conclusion, CAS No. 2248394-10-5 represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. Its intricate structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future innovations within chemistry and medicine.